Cas no 2866334-87-2 (Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester )
Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate (ACI)
- Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester
-
- Inchi: 1S/C14H8BrCl2NO5/c1-22-14(19)9-6-8(2-3-12(9)18(20)21)23-13-10(15)4-7(16)5-11(13)17/h2-6H,1H3
- InChI Key: IZYUMJZOZTWNSU-UHFFFAOYSA-N
- SMILES: O=C(C1C([N+](=O)[O-])=CC=C(OC2C(Br)=CC(Cl)=CC=2Cl)C=1)OC
Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39853125-0.05g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 0.05g |
$309.0 | 2023-07-07 | |
| Enamine | EN300-39853125-0.1g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 0.1g |
$461.0 | 2023-07-07 | |
| Enamine | EN300-39853125-0.25g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 0.25g |
$659.0 | 2023-07-07 | |
| Enamine | EN300-39853125-0.5g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 0.5g |
$1037.0 | 2023-07-07 | |
| Enamine | EN300-39853125-1.0g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 1.0g |
$1329.0 | 2023-07-07 | |
| Enamine | EN300-39853125-2.5g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 2.5g |
$2605.0 | 2023-07-07 | |
| Enamine | EN300-39853125-5.0g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 5.0g |
$3852.0 | 2023-07-07 | |
| Enamine | EN300-39853125-10.0g |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 10.0g |
$5712.0 | 2023-07-07 | |
| Aaron | AR02AF4G-50mg |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 50mg |
$450.00 | 2025-02-17 | |
| Aaron | AR02AF4G-100mg |
methyl 5-(2-bromo-4,6-dichlorophenoxy)-2-nitrobenzoate |
2866334-87-2 | 95% | 100mg |
$659.00 | 2025-02-17 |
Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester
Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester (CAS No. 2866334-87-2): A Comprehensive Overview
Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester, with the CAS number 2866334-87-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for various applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a nitro group, bromo substituents, and a methyl ester moiety, contributes to its complex reactivity and potential biological activity.
The structural framework of Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester is characterized by a benzene core that is modified by several electron-withdrawing and electron-donating groups. The nitro group at the 2-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Additionally, the bromo substituents at the 2- and 6-positions enhance the compound's reactivity in various chemical transformations, making it a versatile intermediate in synthetic chemistry.
The methyl ester group at the 5-position adds another layer of functionality to the molecule. Ester groups are known to participate in a wide range of chemical reactions, including hydrolysis, transesterification, and condensation reactions. These reactions can be exploited to further modify the structure of Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester and explore its potential applications in drug design.
In recent years, there has been growing interest in developing novel compounds with antimicrobial and anti-inflammatory properties. The structural features of Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester make it an attractive candidate for such applications. Studies have shown that compounds containing nitro and bromo substituents often exhibit potent biological activity due to their ability to interact with specific enzymatic or receptor targets.
One of the most notable applications of Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester is in the development of antimicrobial agents. The presence of multiple halogen atoms increases the compound's lipophilicity and enhances its ability to penetrate bacterial cell membranes. This property is particularly useful in designing drugs that target bacterial infections caused by resistant strains.
Furthermore, the nitro group in Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester can be reduced to an amine group under specific conditions. This transformation can yield new derivatives with altered biological properties. Such derivatives can be further investigated for their potential use in treating various inflammatory conditions.
The synthesis of Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester involves a multi-step process that requires careful control of reaction conditions. The starting materials typically include commercially available aromatic compounds that are functionalized through bromination, nitration, and esterification reactions. Each step must be optimized to ensure high yield and purity of the final product.
The role of computational chemistry in designing and optimizing synthetic routes for complex molecules like Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester cannot be overstated. Molecular modeling techniques allow researchers to predict the outcomes of chemical reactions and identify optimal conditions for synthesis. These predictions can significantly reduce experimental time and resources while improving the efficiency of drug development processes.
In conclusion, Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester (CAS No. 2866334-87-2) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel antimicrobial and anti-inflammatory agents. As research in this field continues to advance, compounds like this are expected to play a crucial role in addressing emerging challenges in medicine and healthcare.
2866334-87-2 (Benzoic acid, 5-(2-bromo-4,6-dichlorophenoxy)-2-nitro-, methyl ester ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)